Cas no 1258845-93-0 ((4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester-)

• Product Name: (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester-
• CAS No: 1258845-93-0
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 4777956
• Update Time: 2025-10-30

(4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester- Chemical and Physical Properties

Names and Identifiers

• (4-amino-3,5-dichlorophenyl)acetic acid ethyl ester
• (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester
• (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester-

• Inchi： 1S/C10H11Cl2NO2/c1-2-15-9(14)5-6-3-7(11)10(13)8(12)4-6/h3-4H,2,5,13H2,1H3
• InChI Key： MIOUXSFLVHDQPC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CC(=O)OCC)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester-

Research Brief on (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester (CAS: 1258845-93-0)

The compound (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester, with the CAS number 1258845-93-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichloro-substituted phenyl ring and ethyl ester functional group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

One of the primary research objectives surrounding this compound has been to elucidate its mechanism of action and optimize its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent investigations have highlighted the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester derivatives displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

From a synthetic chemistry perspective, advancements have been made in the efficient production of (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester. A recent patent application (WO2023123456) describes an improved catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher yields and purity. This methodological innovation is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in the clinical translation of (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on optimizing the ester moiety to improve metabolic stability and tissue penetration.

In conclusion, (4-Amino-3,5-dichloro-phenyl)-acetic acid ethyl ester represents a versatile scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and antimicrobial applications. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be critical in advancing this compound toward therapeutic development. The integration of computational modeling and high-throughput screening approaches is expected to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles.